N-(tert-butyl)-N'-ethyl-6-[(6-propoxy-3-pyridazinyl)oxy]-1,3,5-triazine-2,4-diamine

• IUPAC Name: 2-N-tert-butyl-4-N-ethyl-6-(6-propoxypyridazin-3-yl)oxy-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C16H25N7O2/c1-6-10-24-11-8-9-12(23-22-11)25-15-19-13(17-7-2)18-14(20-15)21-16(3,4)5/h8-9H,6-7,10H2,1-5H3,(H2,17,18,19,20,21)
• InChI Key: GUVAIZOIZHDFRG-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=NN=C(C=C1)OC2=NC(=NC(=N2)NC(C)(C)C)NCC
• Molecular Formula: C16H25N7O2
• Molecular Weight: 347.42 g/mol

Description

N-(tert-butyl)-N'-ethyl-6-[(6-propoxy-3-pyridazinyl)oxy]-1,3,5-triazine-2,4-diamine is a useful research compound. Its molecular formula is C16H25N7O2 and its molecular weight is 347.42 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 347.20697307 g/mol and the complexity rating of the compound is 380. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Several studies have focused on synthesizing novel compounds with structures analogous to N-(tert-butyl)-N'-ethyl-6-[(6-propoxy-3-pyridazinyl)oxy]-1,3,5-triazine-2,4-diamine. For instance, the development of new halo-substituted pyrazolo[5,1-c][1,2,4]triazines showcases the chemical versatility and potential for creating derivatives with varied properties (Ivanov et al., 2017). Similarly, the synthesis of 8-tert-Butyl-9-oxo-1,2,4-triazolo[4,5-b]-1,2,4-triazolo[3,4-c]-1,2,4-triazine highlights the methodological advancements in the field (Mironovich et al., 2001).

Reactivity and Mechanistic Insights

Research on the reactivity of related compounds provides insights into their potential applications. The study on the electrochemical reduction of terbuthylazine under acidic conditions offers valuable information on the degradation pathways and potential environmental impacts of triazine-based herbicides (Brown, 2018). This research indicates the broader implications of studying such compounds, including their environmental fate.

Potential Applications

The exploration of compounds structurally similar to this compound extends to various applications, including the development of novel antioxidants (Novodvorskyi et al., 2020) and the synthesis of potential agents affecting cell differentiation (Linder et al., 2018). These studies highlight the chemical's versatility and its potential in drug development and other fields.